Tert-butyl 2-(cyclobutylamino)acetate

• Molecular Formula: C10H19NO2
• Molecular Weight: 185.26 g/mol
• IUPAC Name: tert-butyl 2-(cyclobutylamino)acetate
• InChI: InChI=1S/C10H19NO2/c1-10(2,3)13-9(12)7-11-8-5-4-6-8/h8,11H,4-7H2,1-3H3
• InChI Key: LNEAUDAIVYSZNW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)CNC1CCC1

Description

Tert-butyl 2-(cyclobutylamino)acetate is a useful research compound. Its molecular formula is C10H19NO2 and its molecular weight is 185.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

An ethanolic solution of t-butyl bromoacetate (39 g, 0.2 mol) was added dropwise to a stirred chilled ethanolic solution containing cyclobutyl amine (28.4 g, 0.4 mol) and triethylamine (25.3 g, 0.25 mol). After stirring overnight at room temperature, the reaction mixture was concentrated and the residue redissolved in methylene chloride (300 ml). This solution was washed with water (3×500 ml), dried over MgSO4, filtered, and evaporated to dryness, yielding 24.9 g (67%) of the desired product as a light brown oil.

Synthesis routes and methods II

Procedure details

Cyclobutylamine (370 mg) was added to an ice-cold suspension of tert-butyl bromoacetate (1.0 g) and potassium carbonate (700 mg) in acetonitrile (20 mL), and the mixture was stirred at room temperature overnight. Water was added to the reaction mixture, which was then extracted with chloroform. The organic phase was separated out and the solvent was distilled off under reduced pressure to afford tert-butyl N-cyclobutylglycinate (949 mg) as the residue.